Cas no 569650-64-2 ((+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate)

(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate structure
569650-64-2 structure
Product Name:(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate
CAS No:569650-64-2
MF:C34H56BF4P2Rh
MW:716.466088294983
MDL:MFCD07369039
CID:946234
PubChem ID:329762004
Update Time:2025-04-19

(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • (+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate
    • (1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-[2-[(2R,5R)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane,rhodium,tetrafluoroborate
    • 1,2-Bis((2R,5R)-2,5-diisopropylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate
    • 1,2-Bis[(2R,5R)-2,5-diisopropylphospholano]benzene(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate
    • (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 98% (R,R)-i-Pr-DUPHOS-Rh
    • (1Z,5Z)-cycloocta-1,5-diene;(2R,5R)-1-[2-[(2R,5R)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane;rhodium;tetrafluoroborate
    • (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • MFCD07369039
    • 569650-64-2
    • MDL: MFCD07369039
    • Inchi: 1S/C26H44P2.C8H12.BF4.Rh/c1-17(2)21-13-14-22(18(3)4)27(21)25-11-9-10-12-26(25)28-23(19(5)6)15-16-24(28)20(7)8;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h9-12,17-24H,13-16H2,1-8H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t21-,22-,23-,24-;;;/m1.../s1
    • InChI Key: IJKOQQHIAGRJHA-QPZXYOTCSA-N
    • SMILES: [Rh].P1(C2=CC=CC=C2P2[C@@H](C(C)C)CC[C@@H]2C(C)C)[C@@H](C(C)C)CC[C@@H]1C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:35,39|

Computed Properties

  • Exact Mass: 716.29400
  • Monoisotopic Mass: 716.29414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 499
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Flash Point: 96.9±10.5 °C
  • PSA: 27.18000
  • LogP: 11.55980
  • Sensitiveness: air sensitive
  • Solubility: Not available

(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate Security Information

(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate Customs Data

  • HS CODE:29310099

(+)-1,2-bis((2r,5r)-2,5-di-i-propylphospholano)benzene)1,5-cyclooctadiene)rhodium (i) tetrafluoroborate Pricemore >>

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